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Compound of Interest

3,5-Dimethoxy-3'-
Compound Name:

iodobenzophenone
CAS No.: 951892-16-3
Cat. No.: B1359021

Get Quote

\ J

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Review of the Physicochemical and Biological Properties of 3,5-
Dimethoxy-3'-iodobenzophenone

This technical guide addresses the inquiry regarding the melting point and associated technical
data for the compound 3,5-Dimethoxy-3'-iodobenzophenone. A thorough search of available
scientific literature and chemical databases has been conducted to provide a comprehensive
overview for researchers, scientists, and drug development professionals.

Physicochemical Properties

Extensive searches for the specific isomer 3,5-Dimethoxy-3'-iodobenzophenone did not yield
any experimentally determined or predicted physicochemical data, including its melting point.
The CAS number for this specific compound could not be located, which often indicates a
compound that has not been synthesized or characterized in the published literature.
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For the purpose of comparison, and to provide context for researchers working with similar
structures, data for related isomers and analogous compounds are presented below. It is
crucial to note that these values are not for 3,5-Dimethoxy-3'-iodobenzophenone and should
be used with caution as the position of the iodine atom significantly influences the crystal lattice
and, therefore, the melting point.

Table 1: Physicochemical Data of Structurally Related Compounds

Molecular . .
Compound Molecular . Melting Point
CAS Number Weight ( g/mol
Name Formula (°C)

)

3,5-Dimethoxy-
2'-

iodobenzopheno

951892-13-0 C15H13103 368.17 Not Available

ne

4-lodo-3,5-
dimethoxybenzal  56518-59-3 CoHolOs 292.07 127 - 128[1]
dehyde

3',5'-Dimethoxy-
4'-
hydroxyacetophe

2478-38-8 C10H1204 196.20 Not Available

none

3,5-
Dimethoxybenzal 7311-34-4 CoH1003 166.17 Not Available
dehyde

Experimental Protocols

Due to the absence of published research on 3,5-Dimethoxy-3'-iodobenzophenone, no
established experimental protocols for its synthesis or melting point determination are
available.

Should a researcher endeavor to synthesize this compound, a potential synthetic route could
be a Friedel-Crafts acylation. The general workflow for such a synthesis and subsequent
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characterization is outlined below as a hypothetical experimental plan.

Hypothetical Experimental Workflow

Synthesis

3,5-Dimethoxybenzoyl chloride + lodobenzene

Friedel-Crafts Acylation
(e.g., AICI3 catalyst)

Crude 3,5-Dimethoxy-3'-iodobenzophenone
Aqueous Workup & Extraction
Column Chromatography

Pure 3,5-Dimethoxy-3'-iodobenzophenone

Characterization

1H and 13C NMR Spectroscopy

Mass Spectrometry

Melting Point Determination
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Caption: Hypothetical workflow for the synthesis and characterization of 3,5-Dimethoxy-3'-
iodobenzophenone.

Methodology for Melting Point Determination (General Protocol):

A small, dry sample of the purified crystalline solid would be packed into a capillary tube.

The capillary tube would be placed in a calibrated melting point apparatus.

The sample would be heated at a controlled rate.

The temperature range from the appearance of the first liquid drop to the complete melting of
the solid would be recorded as the melting point.

Biological Activity and Signaling Pathways

No biological activity or studies on signaling pathways involving 3,5-Dimethoxy-3'-
iodobenzophenone have been reported in the scientific literature. Therefore, no signaling
pathway diagrams can be provided.

Conclusion

The requested information on the melting point and other technical data for 3,5-Dimethoxy-3'-
iodobenzophenone is not available in the public domain based on a comprehensive search of
scientific databases. The data and protocols provided herein are for structurally related
compounds or are hypothetical and should be treated as such. Further research, including the
synthesis and characterization of this specific isomer, would be required to determine its
physical and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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